Cas no 325979-65-5 (4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325979-65-5
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 6225359
• PubChem ID: 4415788
• Update Time: 2025-06-21

4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• Oprea1_072395
• AKOS003628903
• 4-cyano-N-(4-(4-propoxyphenyl)thiazol-2-yl)benzamide
• 325979-65-5
• F0174-0075
• 4-cyano-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C20H17N3O2S/c1-2-11-25-17-9-7-15(8-10-17)18-13-26-20(22-18)23-19(24)16-5-3-14(12-21)4-6-16/h3-10,13H,2,11H2,1H3,(H,22,23,24)
• InChI Key： DPGYYDPMAMPEKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCCC)N=C1NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 363.10414797g/mol
• Monoisotopic Mass: 363.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide

4-Cyano-N-4-(4-Propoxyphenyl)-1,3-Thiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 325979-65-5, known as 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. The benzamide core of the molecule, combined with the 1,3-thiazole ring system and the propoxyphenyl substituent, creates a structure with intriguing electronic and optical properties.

Recent studies have highlighted the importance of thiazole derivatives in various chemical systems due to their ability to act as efficient electron acceptors. The cyano group attached to the benzene ring further enhances the molecule's electron-withdrawing properties, making it a promising candidate for use in organic electronics. Researchers have explored its potential in organic photovoltaics (OPVs), where it has shown remarkable performance as an acceptor material in bulk heterojunction solar cells. The combination of its high electron affinity and excellent solubility makes it an ideal choice for such applications.

In addition to its electronic properties, 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide has also been investigated for its role in drug delivery systems. The propoxyphenyl group introduces hydrophilic characteristics to the molecule, which can enhance its bioavailability when used as a drug carrier. Recent experiments have demonstrated that this compound can effectively encapsulate hydrophobic drugs, protecting them from degradation while ensuring controlled release. This dual functionality—combining electronic versatility with biomedical applications—underscores its significance in contemporary research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through a condensation reaction and the subsequent introduction of the cyano and propoxyphenyl groups via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From a structural perspective, the molecule's benzamide framework provides a rigid platform for functionalization, while the thiazole ring introduces aromaticity and conjugation. These features not only stabilize the molecule but also contribute to its unique optical properties. Recent spectroscopic studies have revealed that the compound exhibits strong fluorescence under UV light, making it a potential candidate for use in sensors and imaging technologies.

Moreover, the cyano group plays a critical role in modulating the molecule's reactivity. It acts as an electron-withdrawing group, which can influence both the electronic and steric properties of the compound. This makes it highly versatile in various chemical reactions, including polymerization and cross-coupling reactions. Its ability to participate in such reactions has opened new avenues for its use in polymer science and materials engineering.

In terms of environmental impact, researchers have also examined the biodegradability of 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide. Initial findings suggest that under specific conditions, such as those found in wastewater treatment systems, the compound can undergo microbial degradation. This is a crucial consideration for its potential large-scale use in industries where environmental sustainability is a priority.

Looking ahead, ongoing research is focused on further enhancing the properties of this compound through strategic modifications. For instance, scientists are exploring ways to introduce additional functional groups or alter existing ones to tailor its electronic behavior for specific applications. These efforts are expected to yield new insights into its potential uses in fields ranging from energy storage to biomedical engineering.

In conclusion, 4-cyano-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325979-65-5) stands out as a versatile and multifaceted compound with significant implications across multiple disciplines. Its unique structure, combined with its diverse functional groups, positions it as a key player in advancing both fundamental research and practical innovations.